Cas no 1036599-90-2 (1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 1036599-90-2
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• CID: 2111332
• Update Time: 2023-08-04

1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• 1-(4-Chlorobenzyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C14H14ClNO2/c1-9-7-13(14(17)18)10(2)16(9)8-11-3-5-12(15)6-4-11/h3-7H,8H2,1-2H3,(H,17,18)
• InChI Key： IGOXAGQBLXXRCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=CC(C(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Topological Polar Surface Area: 42.2